Cas no 885521-45-9 (3-Iodo-6-methoxy-4-methyl-1H-indazole)

• Product Name: 3-Iodo-6-methoxy-4-methyl-1H-indazole
• CAS No: 885521-45-9
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• MDL: MFCD07781493
• CID: 1033228
• PubChem ID: 24728786
• Update Time: 2025-04-20

3-Iodo-6-methoxy-4-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methoxy-4-methyl-1H-indazole
• 3-IODO-6-METHOXY-4-METHYL (1H)INDAZOLE
• 3-iodo-6-methoxy-4-methyl-2H-indazole
• DTXSID60646483
• PS-17867
• 885521-45-9
• CS-0359880
• AKOS016010867
• DB-331360

• MDL： MFCD07781493
• Inchi： 1S/C9H9IN2O/c1-5-3-6(13-2)4-7-8(5)9(10)12-11-7/h3-4H,1-2H3,(H,11,12)
• InChI Key： LWNLZEJMICNYQJ-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=C(C=C2C)OC)=NN1

Computed Properties

• Exact Mass: 287.97596g/mol
• Monoisotopic Mass: 287.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.829±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),